Cas no 64109-89-3 (3H-Indole, 2-(4-nitrophenyl)-)

3H-Indole, 2-(4-nitrophenyl)- structure
3H-Indole, 2-(4-nitrophenyl)- structure
Product Name:3H-Indole, 2-(4-nitrophenyl)-
CAS No:64109-89-3
MF:C14H10N2O2
MW:238.241403102875
CID:1669643
Update Time:2024-09-03

3H-Indole, 2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-Indole, 2-(4-nitrophenyl)-
    • Inchi: 1S/C14H10N2O2/c17-16(18)12-7-5-10(6-8-12)14-9-11-3-1-2-4-13(11)15-14/h1-8H,9H2
    • InChI Key: LZUDDECSLLECAI-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)CC=1C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 238.0743

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • Boiling Point: 395.1±42.0 °C(Predicted)
  • PSA: 55.5
  • pka: 4.45±0.20(Predicted)
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